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Methyl 4-oxopiperidine-1-

carboxylate

Cat. No.: B1345593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 4-oxopiperidine-1-carboxylate, also known as N-methoxycarbonyl-4-piperidone, is a

key heterocyclic building block in organic synthesis, particularly in the development of

pharmaceutical agents. Its piperidine core and reactive ketone functionality make it a versatile

intermediate for the synthesis of a wide range of complex molecules. This technical guide

provides a comprehensive overview of the known physical properties of Methyl 4-
oxopiperidine-1-carboxylate, alongside detailed experimental protocols for its synthesis and

characterization.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of Methyl 4-oxopiperidine-1-
carboxylate is presented below. It is important to note that there is some ambiguity in

commercially available data, with the CAS number 29976-54-3 sometimes being incorrectly

attributed to the methyl ester, while it authoritatively belongs to the ethyl ester analogue, Ethyl

4-oxopiperidine-1-carboxylate. The data presented here is a consolidation of available

information, with distinctions made where possible.
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Property Value Source / Notes

Molecular Formula C₇H₁₁NO₃

Molecular Weight 157.17 g/mol [1][2]

Appearance
Pale-yellow to yellow-brown

liquid
[1]

Boiling Point 257.6°C at 760 mmHg

Predicted value from some

suppliers, may be associated

with the incorrect CAS number.

Density 1.194 g/cm³

Predicted value from some

suppliers, may be associated

with the incorrect CAS number.

Refractive Index 1.484

Predicted value from some

suppliers, may be associated

with the incorrect CAS number.

Solubility Slightly soluble in water.
Inferred from the ethyl ester

analogue.

Storage Temperature Refrigerator [1]

Experimental Protocols
Detailed experimental procedures for the synthesis and characterization of piperidine

derivatives are crucial for their application in research and development. Below are generalized

protocols adapted from the synthesis of similar compounds, such as Ethyl 4-oxopiperidine-1-

carboxylate.

Synthesis of Methyl 4-oxopiperidine-1-carboxylate
This procedure is adapted from the synthesis of the analogous ethyl ester.

Materials:

4-Piperidone hydrochloride
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Methyl chloroformate

Triethylamine

Dichloromethane (DCM)

Water

Anhydrous sodium sulfate

Standard laboratory glassware and equipment

Procedure:

A solution of 4-piperidone hydrochloride (1 equivalent) in dichloromethane is prepared in a

round-bottom flask and cooled to 0°C in an ice bath.

Triethylamine (2.5 equivalents) is added to the solution, followed by the dropwise addition of

methyl chloroformate (1.1 equivalents).

The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is diluted with water and transferred to a separatory

funnel.

The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and filtered.

The solvent is removed under reduced pressure to yield crude Methyl 4-oxopiperidine-1-
carboxylate.

The crude product can be purified by vacuum distillation or column chromatography on silica

gel.

Characterization Methods
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Standard analytical techniques are employed to confirm the identity and purity of the

synthesized Methyl 4-oxopiperidine-1-carboxylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be

acquired to confirm the chemical structure. The proton NMR would be expected to show

signals for the methyl ester protons, as well as the protons on the piperidine ring.

Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands

for the ketone carbonyl group (around 1720 cm⁻¹) and the carbamate carbonyl group

(around 1700 cm⁻¹).

Mass Spectrometry (MS): Mass spectral analysis will confirm the molecular weight of the

compound.

Visualizing the Synthesis Workflow
The following diagram illustrates the general synthetic pathway for N-alkoxycarbonyl-4-

piperidones.

Synthesis of N-alkoxycarbonyl-4-piperidones
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Caption: A generalized workflow for the synthesis of Methyl 4-oxopiperidine-1-carboxylate.

Logical Relationship of Key Moieties
The structure of Methyl 4-oxopiperidine-1-carboxylate contains several key functional groups

that dictate its reactivity and utility as a synthetic intermediate.

Key Structural Features
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Click to download full resolution via product page

Caption: The relationship between the core piperidine ring and its key functional groups.

This technical guide provides a foundational understanding of the physical properties and

synthetic considerations for Methyl 4-oxopiperidine-1-carboxylate. Researchers and

scientists are encouraged to consult peer-reviewed literature for more specific and detailed

experimental data as it becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1345593#physical-properties-of-methyl-4-
oxopiperidine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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